Cas no 73183-24-1 (4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile)

• Product Name: 4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile
• CAS No: 73183-24-1
• CID: 4658025
• PubChem ID: 13352434
• Update Time: 2025-06-08

4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile

Additional information on 4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile

Introduction to 4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile (CAS No. 73183-24-1)

4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile, also known by its CAS number 73183-24-1, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound features a unique combination of a cyano group, a trimethylsilyl group, and a benzonitrile moiety, making it an intriguing candidate for various applications.

The molecular structure of 4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile is characterized by its central benzene ring, which is substituted with a cyano group at the para position and a cyano(trimethylsilyl)oxymethyl group at the ortho position. This arrangement imparts distinct chemical properties and reactivity patterns, which have been extensively studied in recent years.

In the realm of organic synthesis, 4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile has been utilized as a key intermediate in the synthesis of complex organic molecules. Its unique functional groups provide multiple points of reactivity, allowing for the construction of diverse molecular architectures. For instance, the cyano group can be readily converted into other functional groups such as carboxylic acids, amides, and amines through various chemical transformations. The trimethylsilyl group, on the other hand, serves as a protecting group for the hydroxyl functionality, which can be selectively deprotected under mild conditions to yield alcohols or further functionalized derivatives.

Recent studies have highlighted the potential of 4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile in materials science applications. The presence of the cyano and trimethylsilyl groups imparts unique electronic and thermal properties to this compound. For example, it has been used as a building block in the synthesis of conjugated polymers and small molecules for organic electronics. These materials exhibit excellent charge transport properties and have been explored for use in organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and light-emitting diodes (OLEDs).

In the pharmaceutical industry, 4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile has shown promise as a lead compound for drug discovery. Its structural features make it an attractive candidate for modifying existing drugs or designing new therapeutic agents. For instance, researchers have investigated its potential as a scaffold for developing inhibitors of specific enzymes or receptors involved in various diseases. The ability to fine-tune the chemical structure through functional group modifications allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

The synthetic accessibility of 4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile has also contributed to its widespread use in academic and industrial research. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One common approach involves the reaction of 4-cyanobenzyl chloride with trimethylsilylcyanide in the presence of a suitable base. This method provides high yields and good purity, making it suitable for large-scale production.

In addition to its synthetic utility, 4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile has been studied for its potential environmental applications. The compound's unique electronic properties make it suitable for use in photocatalytic reactions, where it can serve as a photosensitizer or electron acceptor. Recent research has explored its role in photocatalytic water splitting and carbon dioxide reduction reactions, which are important processes for renewable energy generation and carbon capture.

The safety profile of 4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile is an important consideration in its practical applications. While it is generally considered safe when handled under appropriate conditions, proper safety protocols should be followed to minimize any potential risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 4-{Cyano(trimethylsilyl)oxymethyl}benzonitrile (CAS No. 73183-24-1) is a multifaceted compound with diverse applications in organic synthesis, materials science, pharmaceutical research, and environmental technology. Its unique combination of functional groups provides a platform for developing novel materials and therapeutic agents with improved properties. As research continues to advance in these areas, the importance of this compound is likely to grow further.